
Navigating the Disposal of Enviroxime: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enviroxime

Cat. No.: B1683833 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Enviroxime necessitates a cautious

approach to its disposal, adhering to general best practices for investigational antiviral

compounds and regulatory guidelines. This guide provides essential safety and logistical

information to researchers, scientists, and drug development professionals for the proper

management of Enviroxime waste.

Enviroxime is a substituted benzimidazole derivative known for its activity against rhinoviruses

and enteroviruses.[1] As an investigational drug, its disposal must be handled in accordance

with the Federal Resource Conservation and Recovery Act (RCRA) to ensure the safety of

personnel and the environment.[2]

Key Information on Enviroxime
Due to the lack of a specific SDS, detailed quantitative data regarding disposal parameters for

Enviroxime is not available. The following table summarizes known chemical properties and

highlights the absence of specific disposal data.
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Property Value Source

Chemical Name

(NE)-N-[(2-amino-3-propan-2-

ylsulfonylbenzimidazol-5-yl)-

phenylmethylidene]hydroxylam

ine

PubChem[1]

Molecular Formula C17H18N4O3S PubChem[1]

Molecular Weight 358.4 g/mol PubChem[1]

CAS Number 72301-79-2 Immunomart[3]

Physical State Solid (Powder) TargetMol[4]

RCRA Hazardous Waste

Codes

Not available. Requires

hazardous waste

determination.

N/A

Recommended Disposal

Method

High-temperature incineration

by a licensed waste disposal

contractor.

General Guidance[5][6]

Experimental Protocols for Proper Disposal
The following step-by-step procedure is based on general guidelines for the disposal of

investigational drugs and research chemicals.

Step 1: Waste Identification and Segregation

Identify all waste streams containing Enviroxime, including pure compound, contaminated

labware (e.g., vials, syringes, pipette tips), and solutions.

Segregate Enviroxime waste from other laboratory waste at the point of generation.

Step 2: Hazardous Waste Determination

In the absence of a specific SDS, a hazardous waste determination must be conducted.[7][8]

This involves assessing if the waste exhibits any of the four characteristics of hazardous

waste as defined by the RCRA:
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Ignitability: The ability to catch fire.

Corrosivity: The ability to corrode metal.

Reactivity: The tendency to explode or react violently.

Toxicity: The presence of certain toxic chemicals that can leach out of the waste.[7]

Consult your institution's Environmental Health and Safety (EHS) department for assistance

in making this determination.[2] They can provide guidance on the necessary procedures

and documentation.

Step 3: Proper Labeling and Storage

All containers of Enviroxime waste must be clearly labeled as "Hazardous Waste" if the

determination in Step 2 indicates so.[9]

The label should include:

The name of the chemical (Enviroxime).

The concentration and quantity of the waste.

The date of accumulation.

The name and contact information of the generating laboratory or Principal Investigator.[9]

Store the waste in a designated Satellite Accumulation Area (SAA) that is secure and away

from incompatible materials.[9]

Step 4: Arrange for Professional Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and disposal of the Enviroxime waste.[2]

The preferred method for the disposal of pharmaceutical waste, including investigational

drugs, is high-temperature incineration.[5][10][11] This process ensures the complete

destruction of the active compound.
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Step 5: Documentation

Maintain detailed records of the waste determination, labeling, and disposal process,

including any manifests or certificates of destruction provided by the waste disposal vendor.

[6]

Logical Workflow for Enviroxime Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Enviroxime.

Enviroxime Waste Generated Identify & Segregate Waste Hazardous Waste Determination (RCRA)

Label as 'Hazardous Waste'
 Is Hazardous? 

 Yes

Label as 'Non-Hazardous Chemical Waste'
 No

Store in Satellite Accumulation Area (SAA) Contact EHS / Licensed Waste Vendor High-Temperature Incineration Document Disposal

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of Enviroxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.grundon.com/facilities/high-temperature-incineration/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.columbia.edu/hazardous-waste-determination
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/hazardous-waste-determination
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.bionicsscientific.com/blog/high-temperature-incineration-work/
https://www.acewaste.com.au/bne-incinerator-acewaste/
https://www.benchchem.com/product/b1683833#enviroxime-proper-disposal-procedures
https://www.benchchem.com/product/b1683833#enviroxime-proper-disposal-procedures
https://www.benchchem.com/product/b1683833#enviroxime-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

